![molecular formula C40H56O3 B1237616 2-[(2E,4E,6E,8E,10E,12E,14E)-15-(4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-2-yl)-6,11-dimethylhexadeca-2,4,6,8,10,12,14-heptaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-6-ol](/img/structure/B1237616.png)
2-[(2E,4E,6E,8E,10E,12E,14E)-15-(4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-2-yl)-6,11-dimethylhexadeca-2,4,6,8,10,12,14-heptaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-6-ol
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Overview
Description
Flavoproteins that function as circadian rhythm signaling proteins in ANIMALS and as blue-light photoreceptors in PLANTS. They are structurally-related to DNA PHOTOLYASES and it is believed that both classes of proteins may have originated from an earlier protein that played a role in protecting primitive organisms from the cyclical exposure to UV LIGHT.
Scientific Research Applications
Synthesis and Supramolecular Chemistry
Benzofuran derivatives are pivotal in the synthesis of various complex molecules due to their unique chemical properties. For instance, a specific diiodoheptaene derivative has been utilized in the synthesis of C2-symmetric carotenoids like β,β-carotene, lycopene, synechoxanthin, and 4,4'-diapo-ψ,ψ-carotene-4,4'-dial through palladium-catalyzed cross-coupling reactions (Fontán, Vaz, Álvarez, & de Lera, 2013). Additionally, benzofuran-2-yl ketone derivatives exhibit complex supramolecular interactions like C-H...O, C-H...π, and π–π interactions, contributing to the formation of a three-dimensional supramolecular network, which is significant in crystal engineering and material science (Yilmaz, Kazak, Kırılmış, Koca, & Heinemann, 2005).
Pharmacological Potential
Benzofuran derivatives have been recognized for their potential pharmacological properties. Some compounds, like specific carbamates of phenols derived from benzofuran, have shown inhibitory activities against enzymes like human acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), indicating potential use in treating diseases like Alzheimer's (Luo, Yu, Holloway, Parrish, Greig, & Brossi, 2005). Moreover, novel benzofuran linked tetralones have been synthesized and screened for their antimitotic activity, showing promise in cancer treatment (Umesha, Sowbhagy, & Basavaraju, 2018).
Material Sciences
In the domain of material sciences, benzofuran derivatives contribute to the development of complex molecular entities due to their unique photophysical properties. A study reported the synthesis of polyarylated benzene derivatives from 2-acetyl-benzofuran, showcasing the diverse arylated benzene scaffolds that can be achieved under specific reaction conditions (Kumar, Dixit, Singh, Raghunandan, Maulik, & Goel, 2009).
Properties
Molecular Formula |
C40H56O3 |
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Molecular Weight |
584.9 g/mol |
IUPAC Name |
2-[(2E,4E,6E,8E,10E,12E,14E)-15-(4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-2-yl)-6,11-dimethylhexadeca-2,4,6,8,10,12,14-heptaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-6-ol |
InChI |
InChI=1S/C40H56O3/c1-28(18-13-20-30(3)33-24-35-37(5,6)22-15-23-39(35,9)42-33)16-11-12-17-29(2)19-14-21-31(4)34-25-36-38(7,8)26-32(41)27-40(36,10)43-34/h11-14,16-21,24-25,32-34,41H,15,22-23,26-27H2,1-10H3/b12-11+,18-13+,19-14+,28-16+,29-17+,30-20+,31-21+ |
InChI Key |
KCYOZNARADAZIZ-CWBQGUJCSA-N |
Isomeric SMILES |
C/C(=C\C=C\C=C(/C)\C=C\C=C(/C)\C1C=C2C(CC(CC2(O1)C)O)(C)C)/C=C/C=C(\C)/C3C=C4C(CCCC4(O3)C)(C)C |
SMILES |
CC(=CC=CC=C(C)C=CC=C(C)C1C=C2C(CC(CC2(O1)C)O)(C)C)C=CC=C(C)C3C=C4C(CCCC4(O3)C)(C)C |
Canonical SMILES |
CC(=CC=CC=C(C)C=CC=C(C)C1C=C2C(CC(CC2(O1)C)O)(C)C)C=CC=C(C)C3C=C4C(CCCC4(O3)C)(C)C |
Synonyms |
cryptochrome Cryptochrome Proteins Cryptochromes |
Origin of Product |
United States |
Retrosynthesis Analysis
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